Cas no 1333613-89-0 (Benzo[b]thieno[2,3-d]thiophene-2-carboxamide, N-(cyanomethyl)-N-cyclopropyl-)

• Product Name: Benzo[b]thieno[2,3-d]thiophene-2-carboxamide, N-(cyanomethyl)-N-cyclopropyl-
• CAS No: 1333613-89-0
• MF: C₁₆H₁₂N₂OS₂
• MW: 312.409280776978
• CID: 6442148
• PubChem ID: 53623954
• Update Time: 2025-05-20

Benzo[b]thieno[2,3-d]thiophene-2-carboxamide, N-(cyanomethyl)-N-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thieno[2,3-d]thiophene-2-carboxamide, N-(cyanomethyl)-N-cyclopropyl-

• Inchi： 1S/C16H12N2OS2/c17-7-8-18(10-5-6-10)16(19)14-9-13-15(21-14)11-3-1-2-4-12(11)20-13/h1-4,9-10H,5-6,8H2
• InChI Key： XPHSPIJQFICCCP-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C1SC(C(N(CC#N)C3CC3)=O)=CC=1S2

Additional information on Benzo[b]thieno[2,3-d]thiophene-2-carboxamide, N-(cyanomethyl)-N-cyclopropyl-

Exploring Benzo[b]thieno[2,3-d]thiophene-2-carboxamide, N-(cyanomethyl)-N-cyclopropyl- (CAS No. 1333613-89-0): Properties, Applications, and Innovations

The compound Benzo[b]thieno[2,3-d]thiophene-2-carboxamide, N-(cyanomethyl)-N-cyclopropyl- (CAS No. 1333613-89-0) has garnered significant attention in the field of organic chemistry and material science due to its unique structural features and potential applications. This heterocyclic compound, characterized by its fused thieno[2,3-d]thiophene core, is a subject of ongoing research for its electronic and photophysical properties. Researchers are particularly interested in its role as a building block for advanced materials, including organic semiconductors and optoelectronic devices.

One of the key reasons for the growing interest in Benzo[b]thieno[2,3-d]thiophene-2-carboxamide, N-(cyanomethyl)-N-cyclopropyl- is its potential use in organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to facilitate charge transport and its tunable electronic properties make it a promising candidate for next-generation energy-efficient technologies. With the global push toward sustainable energy solutions, this compound aligns well with current trends in green chemistry and renewable energy research.

From a synthetic chemistry perspective, the introduction of the N-(cyanomethyl)-N-cyclopropyl moiety enhances the compound's reactivity and solubility, making it more versatile for further functionalization. This feature is particularly valuable in medicinal chemistry, where researchers explore its derivatives for potential bioactive applications. While not a pharmaceutical itself, its structural motifs are often investigated for their interactions with biological targets, contributing to drug discovery efforts.

The compound's stability under various conditions also makes it suitable for use in material coatings and electronic inks, which are critical for flexible electronics—a rapidly expanding market. Innovations in wearable technology and foldable displays have increased demand for compounds like Benzo[b]thieno[2,3-d]thiophene-2-carboxamide, N-(cyanomethyl)-N-cyclopropyl-, which can contribute to the development of lightweight, durable, and high-performance materials.

In addition to its technical applications, the compound's synthesis and characterization are topics of interest in academic circles. Researchers frequently search for efficient synthetic routes and spectroscopic analysis methods for this class of molecules. The availability of detailed studies on its crystal structure and thermal properties further supports its adoption in industrial and research settings.

As the demand for advanced functional materials grows, Benzo[b]thieno[2,3-d]thiophene-2-carboxamide, N-(cyanomethyl)-N-cyclopropyl- continues to be a focal point for innovation. Its compatibility with emerging technologies, such as printed electronics and organic photovoltaics, positions it as a valuable asset in the transition toward sustainable and high-tech solutions. Future research will likely explore its derivatives and composites to unlock even broader applications.